Cas no 1221448-69-6 ((4-{(Benzyloxy)carbonyl(ethyl)amino}phenyl)boronic acid)

• Product Name: (4-{(Benzyloxy)carbonyl(ethyl)amino}phenyl)boronic acid
• CAS No: 1221448-69-6
• MF: C₁₆H₁₈BNO₄
• MW: 299.129424571991
• MDL: MFCD21609545
• CID: 1037586
• PubChem ID: 67237120
• Update Time: 2025-04-20

(4-{(Benzyloxy)carbonyl(ethyl)amino}phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(((Benzyloxy)carbonyl)(ethyl)amino)phenyl)boronic acid
• (4-(((Benzyloxy)carbonyl)(ethyl)-amino)phenyl)boronic acid
• benzyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate
• 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2,3-dihydroindole-1-carboxylic acid benzyl ester
• AK-95020
• ANW-74915
• CTK8C5253
• KB-207669
• DTXSID20743967
• [4-[ethyl(phenylmethoxycarbonyl)amino]phenyl]boronic acid
• MFCD21609545
• CS-0175994
• F73309
• (4-(((Benzyloxy)carbonyl)(ethyl)amino)phenyl)boronicacid
• WYB44869
• (4-{[(Benzyloxy)carbonyl](ethyl)amino}phenyl)boronic acid
• 1221448-69-6
• (4-{(Benzyloxy)carbonyl(ethyl)amino}phenyl)boronic acid

• MDL： MFCD21609545
• Inchi： 1S/C16H18BNO4/c1-2-18(15-10-8-14(9-11-15)17(20)21)16(19)22-12-13-6-4-3-5-7-13/h3-11,20-21H,2,12H2,1H3
• InChI Key： ZQSANIXVXNVIRM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 299.13300
• Monoisotopic Mass: 299.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 70.00000
• LogP: 1.52950